N-(Azetidin-3-YL)-N-methylmethanesulfonamide

• IUPAC Name: N-(azetidin-3-yl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C5H12N2O2S/c1-7(10(2,8)9)5-3-6-4-5/h5-6H,3-4H2,1-2H3
• InChI Key: YJTFEHLUGUNZDR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CNC1)S(=O)(=O)C
• Molecular Formula: C5H12N2O2S
• Molecular Weight: 164.23 g/mol

Description

N-(Azetidin-3-YL)-N-methylmethanesulfonamide (NMMS) is an organic compound with a wide range of applications in chemical synthesis and scientific research. NMMS is a sulfonamide derivative of azetidine, a three-membered cyclic amine. It is an important building block in the synthesis of various heterocyclic compounds, and is used in the production of a variety of pharmaceuticals, as well as in the synthesis of biocompatible materials. NMMS has also found application in the study of biochemical and physiological processes, such as the regulation of gene expression and protein folding.

Scientific Research Applications

Occupational Health and Safety

N-(Azetidin-3-YL)-N-methylmethanesulfonamide, among other chemical compounds, has been studied in the context of occupational health. For example, a study investigated new-onset asthma cases in a chemical plant and found a significant association with exposure to certain chemicals used in herbicide production, suggesting a potential occupational hazard in specific industrial settings (Hnizdo et al., 2004).

Environmental Contamination and Exposure

Research has also been conducted on the prevalence and impact of perfluorinated alkyl sulfonamides (PFASs), a class of chemicals that includes compounds like N-(Azetidin-3-YL)-N-methylmethanesulfonamide. One study focused on the occurrence of PFASs in indoor air, house dust, and outdoor air, revealing significant indoor air source strength of several PFASs. This suggests the potential for widespread environmental contamination and human exposure to these compounds (Shoeib et al., 2005).

Drug Metabolism and Hypersensitivity Reactions

In the field of pharmacogenetics, studies have explored how genetic factors influence drug metabolism and adverse reactions. Research into sulfonamide hypersensitivity reactions revealed that a slow acetylation phenotype might be a risk factor for developing these reactions, providing insight into the metabolic and genetic interactions involving sulfonamides (Rieder et al., 1991).

Pharmacokinetics and Dosing in Renal Failure

Pharmacokinetic studies have been conducted to understand how drugs like N-(Azetidin-3-YL)-N-methylmethanesulfonamide behave in the body, particularly in patients with renal failure. Such studies help in deriving dose recommendations, ensuring safe and effective drug administration in populations with compromised renal function (Koeppe et al., 1987).